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Compound of Interest

Compound Name: N-Phthaloyl-DL-methionine

Cat. No.: B3426528

N-Phthaloyl-DL-methionine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Phthaloyl-DL-methionine, a derivative of the essential amino acid DL-methionine, serves
as a valuable building block in synthetic organic chemistry and holds potential for applications
in medicinal chemistry and materials science. The phthaloyl group acts as a robust protecting
group for the primary amine of methionine, enabling selective modifications at the carboxylic
acid moiety. This technical guide provides a detailed overview of N-Phthaloyl-DL-methionine,
encompassing its chemical and physical properties, a comprehensive synthesis protocol, and
its analytical characterization through various spectroscopic techniques. Furthermore, this
guide explores the known biological activities of related N-phthaloyl amino acid derivatives,
suggesting potential avenues for future research into the specific therapeutic applications of N-
Phthaloyl-DL-methionine.

Chemical and Physical Properties

N-Phthaloyl-DL-methionine is a white to off-white solid. Its fundamental properties are
summarized in the table below, compiled from various chemical suppliers and databases.[1][2]
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Property Value Reference
Chemical Formula C13H13NO4S [3]
Molecular Weight 279.31 g/mol [3]

CAS Number 5464-44-8 [1]
Appearance White to off-white solid

Boiling Point 492 °C at 760 mmHg [1]

Flash Point 251.4 °C [1]

Density 1.422 g/cm3 [1]

Storage Temperature 2-8 °C [1]

Synthesis of N-Phthaloyl-DL-methionine

The synthesis of N-Phthaloyl-DL-methionine is typically achieved through the reaction of DL-
methionine with phthalic anhydride. The phthaloyl group is introduced to protect the amino
group of methionine. A general and effective method involves the condensation of DL-
methionine with phthalic anhydride in a suitable solvent, such as glacial acetic acid, under
reflux conditions.[4]

Experimental Protocol: Synthesis of N-Phthaloyl-DL-
methionine

This protocol is based on a general procedure for the synthesis of N-phthaloyl amino acids.[4]
Materials:

e DL-Methionine

e Phthalic Anhydride

» Glacial Acetic Acid

o Ethanol (for recrystallization)
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« Distilled Water

Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper

o Beakers and other standard laboratory glassware
Procedure:

 In a round-bottom flask, combine DL-methionine (1 equivalent) and phthalic anhydride (1.1
equivalents).

» Add a sufficient volume of glacial acetic acid to dissolve the reactants upon heating.
o Equip the flask with a reflux condenser and a magnetic stir bar.

o Heat the mixture to reflux with continuous stirring. The reaction progress can be monitored
by thin-layer chromatography (TLC).

» After the reaction is complete (typically after several hours), allow the mixture to cool to room
temperature.

« If a precipitate forms upon cooling, filter the mixture. If not, the solvent can be removed
under reduced pressure.

e The crude product is then purified by recrystallization from a suitable solvent, such as
ethanol or an ethanol-water mixture, to yield N-Phthaloyl-DL-methionine as a crystalline
solid.
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¢ Dry the purified product in a desiccator.
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Inflammatory Stimuli
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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